N-(tert-butyl)-4-(cyclopropanecarboxamido)piperidine-1-carboxamide

• IUPAC Name: N-tert-butyl-4-(cyclopropanecarbonylamino)piperidine-1-carboxamide
• InChI: InChI=1S/C14H25N3O2/c1-14(2,3)16-13(19)17-8-6-11(7-9-17)15-12(18)10-4-5-10/h10-11H,4-9H2,1-3H3,(H,15,18)(H,16,19)
• InChI Key: CORBXFBYEWVTJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC(CC1)NC(=O)C2CC2
• Molecular Formula: C14H25N3O2
• Molecular Weight: 267.37 g/mol

Description

N-(tert-butyl)-4-(cyclopropanecarboxamido)piperidine-1-carboxamide, also known as CTDPB, is a chemical compound that has been widely used in scientific research. CTDPB belongs to a class of compounds known as piperidine carboxamides and has been found to have potential therapeutic applications.

Scientific Research Applications

Synthesis and Properties of Polymers

Researchers have explored the synthesis and properties of ortho-linked polyamides using derivatives similar to N-(tert-butyl)-4-(cyclopropanecarboxamido)piperidine-1-carboxamide, focusing on their solubility, thermal stability, and potential for creating flexible, transparent films. These polyamides exhibit high thermal stability, with glass transition temperatures often exceeding 200°C, making them suitable for applications requiring durable materials (Hsiao, Yang, & Chen, 2000).

Bifunctional Macrocycles

Another application involves the synthesis of bifunctional tetraaza macrocycles, which are essential for creating poly(amino carboxylate) chelating agents. These compounds have significant applications in medicinal chemistry, particularly in the development of diagnostic and therapeutic agents (McMurry, Brechbiel, Kumar, & Gansow, 1992).

Asymmetric Synthesis of Amines

N-(tert-Butyl)-4-(cyclopropanecarboxamido)piperidine-1-carboxamide and its analogs are instrumental in the asymmetric synthesis of amines, serving as versatile intermediates that facilitate the production of highly enantioenriched compounds. This process is crucial for synthesizing amino acids, amino alcohols, and other amines with specific optical activities, highlighting its importance in pharmaceutical chemistry (Ellman, Owens, & Tang, 2002).

Modulation of Pharmacologically Relevant Properties

Research on the modulation of pharmacologically relevant properties by partially fluorinated N-alkyl-substituted piperidine-2-carboxamides, similar in structure to the compound of interest, indicates potential applications in designing local anesthetics and other pharmacological agents. This work shows how fluorination affects basicity, lipophilicity, and solubility, which are critical factors in drug design (Vorberg et al., 2016).

N-Heterocycle Synthesis via Sulfinimines

The use of tert-butanesulfinamide, a related compound, in asymmetric N-heterocycle synthesis via sulfinimines underscores its significance in producing piperidines, pyrrolidines, and azetidines. These heterocycles are prevalent in natural products and therapeutically relevant compounds, demonstrating the broad applicability of this methodology in organic synthesis and drug discovery (Philip, Radhika, Saranya, & Anilkumar, 2020).